
improving the homogeneity of a BX048 magnet
array

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BX048

Cat. No.: B3268316 Get Quote

Technical Support Center: BX048 Magnet Array
This technical support center provides troubleshooting guidance and frequently asked

questions to assist researchers, scientists, and drug development professionals in improving

the homogeneity of custom-built BX048 magnet arrays for experimental applications.

Troubleshooting Guides
This section addresses specific issues that can arise during the assembly and use of a BX048
magnet array, leading to a non-uniform magnetic field.

Issue 1: Inconsistent Magnetic Field Strength Across the
Array
Symptoms:

Measurements with a Gaussmeter show significant variations in magnetic field strength at

different points on the array's surface.

Inconsistent results in cell separation, particle capture, or other magnetic manipulation

experiments.

Possible Causes & Solutions:
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Possible Cause Troubleshooting Steps Recommended Action

Variation in Individual Magnet

Strength

1. Before assembly, measure

and record the surface field of

each individual BX048 magnet

using a Gaussmeter. 2. Group

magnets with similar strength

measurements.

Arrange the magnets in the

array so that stronger and

weaker magnets are

distributed evenly to average

out variations. For critical

applications, only use magnets

within a tight tolerance (e.g.,

±1% of the average field

strength).

Incorrect Magnet Placement or

Orientation

1. Verify that all magnets are

oriented with their poles facing

the correct direction as per

your array design (e.g., all

North poles facing up). 2. Use

a magnetic pole identifier or a

compass to confirm the polarity

of each magnet. 3. Ensure the

spacing between magnets is

uniform across the entire array.

Re-assemble the array, paying

close attention to the

magnetization direction of

each block. Use a precisely

fabricated holder or template

to ensure accurate and

consistent spacing.

Edge Effects

The magnetic field is naturally

weaker at the edges of the

array.

Design your experimental

setup to utilize the central

region of the array where the

field is most uniform. If a larger

uniform area is required,

consider adding a perimeter of

"guard" magnets around the

active area.

Partial Demagnetization Magnets can be partially

demagnetized by improper

handling, such as strong

repulsive forces during

assembly or exposure to high

temperatures.[1][2]

1. Measure the field strength of

individual magnets that are

suspected to be weaker. 2. If a

magnet is significantly weaker

than its specification, it should

be replaced. 3. During

assembly, use clamps and
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guides to prevent magnets

from snapping together or

forcing them against a

repelling field.[1]

Frequently Asked Questions (FAQs)
Q1: What is the expected surface field of a single BX048 magnet?

A single BX048 magnet, being Grade N42 NdFeB, has a typical surface field of approximately

4876 Gauss and a maximum energy product of 42 MGOe.[3] However, slight variations are

normal. For precise applications, it is crucial to measure each magnet individually.

Q2: How can I measure the homogeneity of my magnet array?

To measure homogeneity, you need to perform a magnetic field mapping. This involves using a

Gaussmeter with a probe to measure the magnetic field strength at multiple defined points

across the surface of the array. The collected data can then be used to create a 2D or 3D map

of the field, visually representing its uniformity.

Q3: Can temperature affect the performance of my BX048 magnet array?

Yes, temperature is a critical factor. BX048 magnets have a maximum operating temperature of

80°C (176°F).[3] Exceeding this temperature can lead to a temporary or even permanent loss

of magnetism (demagnetization).[2] It is important to operate the array within its specified

temperature range.

Q4: What is "shimming" and can it be used to improve my array's homogeneity?

Shimming is a technique used to correct for inhomogeneities in a magnetic field by introducing

small pieces of metal or small corrective magnetic fields.[4] For a BX048 array, you can try

placing very thin pieces of steel (shims) on the surface of weaker magnets to slightly boost their

field strength in that localized area. This is an advanced technique that requires careful

measurement and iteration.

Q5: I'm building a Halbach array. What are the common challenges?
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Halbach arrays are designed to create a strong, uniform field on one side while canceling the

field on the other.[1] The main challenges during assembly are:

Strong Repulsive Forces: The arrangement of magnets creates significant repulsive forces

between adjacent blocks, making assembly difficult and potentially hazardous.[1]

Risk of Demagnetization: The magnets in the array exert demagnetizing forces on each

other. This effect is exacerbated at higher temperatures.[1]

Mechanical Stability: The array must be housed in a robust structure to contain the repulsive

forces and prevent the magnets from shifting over time.

Data Presentation
Table 1: Technical Specifications of a Single BX048 Magnet

Parameter Value Reference

Material
Neodymium Iron Boron

(NdFeB)
[3][5]

Grade N42 [3][5]

Dimensions
1" x 1/4" x 1/2" (25.4mm x

6.35mm x 12.7mm)
[3][5][6]

Magnetization Direction Through Thickness [3][5]

Surface Field ~4876 Gauss [3]

Brmax (Residual Flux Density) 13,200 Gauss [3]

BHmax (Max Energy Product) 42 MGOe [3]

Pull Force (approx.) 18.71 lbs [5]

Max Operating Temperature 80°C (176°F) [3]

Coating
Nickel-Copper-Nickel (Ni-Cu-

Ni)
[3]
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Experimental Protocols
Protocol 1: Magnetic Field Mapping for Homogeneity
Assessment
Objective: To quantitatively measure and map the magnetic field distribution across the BX048
magnet array to assess its homogeneity.

Materials:

Assembled BX048 magnet array

Gaussmeter with a transverse probe

Non-magnetic grid template (e.g., printed on paper or etched on acrylic) with defined

coordinates (e.g., every 5mm)

Non-magnetic holder/fixture to maintain a constant distance between the probe and the

magnet array.

Data logging software (e.g., spreadsheet)

Methodology:

Place the grid template directly on the surface of the magnet array.

Mount the Gaussmeter probe in the holder at a fixed height (e.g., 1-2 mm) above the array

surface.

Position the probe over the first coordinate point (e.g., A1) on the grid.

Record the magnetic field strength (in Gauss or Tesla).

Move the probe to the next coordinate point and repeat the measurement.

Continue this process until the entire area of interest on the array has been mapped.

Input the recorded values into a spreadsheet, corresponding to their grid coordinates.
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Use the software's charting or graphing functions to create a surface plot or a contour map to

visualize the magnetic field homogeneity.
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Caption: Troubleshooting workflow for diagnosing and correcting magnetic field inhomogeneity.
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Caption: Logical relationship in magnetic drug targeting using an external magnet array.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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